Cas no 171513-17-0 (Tert-butyl 4-(2-ethoxy-2-oxoethyl)-6H-thieno[2,3-b]pyrrole-6-carboxylate)

• Product Name: Tert-butyl 4-(2-ethoxy-2-oxoethyl)-6H-thieno[2,3-b]pyrrole-6-carboxylate
• CAS No: 171513-17-0
• MF: C₁₅H₁₉NO₄S
• MW: 309.380663156509
• CID: 4823141
• Update Time: 2026-02-27

Tert-butyl 4-(2-ethoxy-2-oxoethyl)-6H-thieno[2,3-b]pyrrole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• N-BOC-4-(2-ETHOXY-2-OXOETHYL)-6H-THIENO[2,3-B]PYRROLE
• tert-butyl 4-(2-ethoxy-2-oxoethyl)-6H-thieno[2,3-b]pyrrole-6-carboxylate
• tert-butyl 4-(2-ethoxy-2-oxoethyl)thieno[2,3-b]pyrrole-6-carboxylate
• Tert-butyl 4-(2-ethoxy-2-oxoethyl)-6H-thieno[2,3-b]pyrrole-6-carboxylate

• Inchi： 1S/C15H19NO4S/c1-5-19-12(17)8-10-9-16(13-11(10)6-7-21-13)14(18)20-15(2,3)4/h6-7,9H,5,8H2,1-4H3
• InChI Key： RUKPXGGTCYGVGG-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1N(C(=O)OC(C)(C)C)C=C2CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 407
• XLogP3: 3.4
• Topological Polar Surface Area: 85.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrroles

Additional information on Tert-butyl 4-(2-ethoxy-2-oxoethyl)-6H-thieno[2,3-b]pyrrole-6-carboxylate

Tert-butyl 4-(2-ethoxy-2-oxoethyl)-6H-thieno[2,3-b]pyrrole-6-carboxylate: A Comprehensive Overview

Tert-butyl 4-(2-ethoxy-2-oxoethyl)-6H-thieno[2,3-b]pyrrole-6-carboxylate, also known by its CAS number CAS No 171513-17-0, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, material synthesis, and advanced chemical engineering.

The molecular structure of this compound is characterized by a thienopyrrole ring system, which is a fused bicyclic structure combining a thiophene and a pyrrole moiety. The presence of the tert-butyl group and the ethoxy-substituted oxoethyl chain introduces additional functional groups that enhance its chemical reactivity and stability. Recent studies have highlighted the importance of such heterocyclic compounds in modulating electronic properties and improving the efficiency of organic semiconductors.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have demonstrated that it can serve as an intermediate in the synthesis of more complex molecules, including bioactive compounds and advanced materials. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been exploited in the development of novel pharmaceutical agents targeting specific biological pathways.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations reveal that the thienopyrrole core exhibits a unique conjugation pattern, which significantly influences its optical and electronic characteristics. These properties make it a strong candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

In terms of biological applications, this compound has shown potential as a lead molecule in drug discovery programs. Its ability to interact with specific protein targets has been explored in vitro, with promising results indicating its potential as an anti-inflammatory or anticancer agent. However, further studies are required to fully understand its pharmacokinetics and toxicity profile.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thienopyrrole ring system through cyclization reactions and subsequent functionalization to introduce the tert-butyl and ethoxy groups. The optimization of these steps has been a focus of recent research efforts, leading to improved yields and enhanced purity levels.

From an environmental perspective, the compound's stability under various conditions has been evaluated to assess its potential impact on ecosystems. Initial studies suggest that it degrades slowly under aerobic conditions, highlighting the need for responsible handling and disposal practices to minimize environmental risks.

In conclusion, Tert-butyl 4-(2-ethoxy-2-oxoethyl)-6H-thieno[2,3-b]pyrrole-6-carboxylate represents a fascinating example of how advanced synthetic techniques and cutting-edge research can lead to innovative chemical compounds with diverse applications. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic research and industrial applications.